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Compound of Interest

Compound Name: 6,9-Dichloro-2-methoxyacridine

Cat. No.: B108733 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

disposal of 6,9-dichloro-2-methoxyacridine.

Compound Identification and Hazard Profile

A summary of key identifiers and hazard information for 6,9-dichloro-2-methoxyacridine is

presented below.

Identifier Value

CAS Number 86-38-4

Molecular Formula C₁₄H₉Cl₂NO

Hazard Statements

H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause

respiratory irritation)[1]

Precautionary Statements
P261, P280, P305+P351+P338, P304+P340,

P405, P501a[1]

NFPA 704 Ratings Health: 2, Fire: 1, Reactivity: 0[2]
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Disposal Protocol: A Step-by-Step Guide
The disposal of 6,9-dichloro-2-methoxyacridine, like many acridine compounds, must be

managed as hazardous waste.[3] Under no circumstances should this chemical be disposed of

down the drain or in the regular trash stream.[3] Adherence to local, regional, and national

regulations is mandatory for the disposal of this compound.[1][4]

1. Personal Protective Equipment (PPE) and Safety Measures:

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Wear suitable chemical-resistant gloves.[1]

Respiratory Protection: Avoid breathing dust.[1][2] If dust generation is likely, use a NIOSH-

approved respirator.

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood.[2][5]

2. Waste Collection and Containment:

Container: Use a designated, compatible, and clearly labeled hazardous waste container.[3]

The container should be kept closed when not in use.[2][5]

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "6,9-dichloro-2-methoxyacridine".

Solid Waste:

Carefully sweep up the solid material, avoiding dust formation.[2]

Do not create dust clouds during transfer.[2]

Place the collected solid into the designated hazardous waste container.[2]
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Contaminated Materials: Any materials used for cleaning up spills (e.g., absorbent pads,

paper towels) and any contaminated labware should also be placed in the hazardous waste

container.[6]

Empty Containers: The original container of 6,9-dichloro-2-methoxyacridine must be

handled as hazardous waste unless triple-rinsed. The first rinse must be collected and

disposed of as hazardous waste.[7]

3. Storage of Hazardous Waste:

Location: Store the hazardous waste container in a designated, secure, and well-ventilated

area away from incompatible materials.[3]

Segregation: Keep acridine compound waste separate from other incompatible waste

streams to prevent accidental reactions.[4]

4. Final Disposal:

Arrangement: Arrange for the pickup and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.[7]

Documentation: Maintain accurate records of the waste generated, including the chemical

name, quantity, and date of generation, as required by your institution and local regulations.

Emergency Procedures for Accidental Release
In the event of a spill, follow these procedures:

Evacuation: Evacuate non-essential personnel from the immediate area.[2]

Ventilation: Ensure the area is well-ventilated.[2]

Personal Protection: Wear appropriate PPE as described above.[2]

Containment and Cleanup:
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For solid spills, carefully sweep up the material to avoid creating dust and place it in a

suitable, closed container for disposal.[2]

Do not let the product enter drains.[2]

Decontamination: Clean the spill area thoroughly with soap and water.[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 6,9-
dichloro-2-methoxyacridine.
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Start: Disposal of
6,9-Dichloro-2-methoxyacridine

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Identify Waste Type

Solid Compound

Solid

Contaminated Materials
(e.g., paper towels, gloves)

Contaminated
Items

Empty Original Container

Container

3a. Carefully sweep up solid
 to avoid dust. Place in

 labeled hazardous waste container.

3b. Place all contaminated
 items in labeled hazardous

 waste container.

3c. Triple-rinse container.
 Collect first rinse as
 hazardous waste.

4. Store sealed waste container
 in a designated, secure area.

5. Contact EHS or licensed
 contractor for waste pickup.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 6,9-dichloro-2-methoxyacridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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